Cas no 306936-38-9 (2-Methyl-5-(piperidin-1-ylsulphonyl)-3-furoic Acid)

• Product Name: 2-Methyl-5-(piperidin-1-ylsulphonyl)-3-furoic Acid
• CAS No: 306936-38-9
• MF: C₁₁H₁₅NO₅S
• MW: 273.305502176285
• MDL: MFCD02180759
• CID: 300239
• PubChem ID: 2736921
• Update Time: 2025-04-19

2-Methyl-5-(piperidin-1-ylsulphonyl)-3-furoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid,2-methyl-5-(1-piperidinylsulfonyl)-
• 2-methyl-5-piperidin-1-ylsulfonylfuran-3-carboxylic acid
• 2-Methyl-5-(piperidin-1-ylsulfonyl)-3-furoic acid
• 2-Methyl-5-(piperidin-1-ylsulphonyl)-3-furoic acid
• 2-Methyl-5-(piperidin-1-ylsulphonyl)furan-3-carboxylic acid
• 2-METHYL-5-(PIPERIDINOSULFONYL)-3-FUROIC ACID
• AC1MC6IH
• AC1Q2EIN
• Maybridge1_008596
• Oprea1_301217
• SureCN3876978
• DTXSID40371706
• MB02349
• SDCCGMLS-0066248.P001
• AKOS025393487
• SCHEMBL3876978
• HMS565O16
• PS-7263
• CCG-255451
• 2-METHYL-5-(PIPERIDIN-1-YLSULFONYL)FURAN-3-CARBOXYLICACID
• 1H-Pyrazole-3-carboxylic acid, 4-ethyl-, ethyl ester
• MFCD02180759
• 2-METHYL-5-(PIPERIDIN-1-YLSULFONYL)FURAN-3-CARBOXYLIC ACID
• CHEMBL1213103
• 3-Furancarboxylic acid, 2-methyl-5-(1-piperidinylsulfonyl)-
• CS-0320470
• 2-methyl-5-(piperidine-1-sulfonyl)furan-3-carboxylic acid
• 306936-38-9
• 2-Methyl-5-(piperidin-1-ylsulphonyl)-3-furoic Acid

• MDL： MFCD02180759
• Inchi： 1S/C11H15NO5S/c1-8-9(11(13)14)7-10(17-8)18(15,16)12-5-3-2-4-6-12/h7H,2-6H2,1H3,(H,13,14)
• InChI Key： VNEXQYZMUZFAHN-UHFFFAOYSA-N
• SMILES： S(C1=CC(C(=O)O)=C(C)O1)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 273.06700
• Monoisotopic Mass: 273.06709375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Density: 1.391
• Melting Point: 188-189°C
• Boiling Point: 470.8°Cat760mmHg
• Flash Point: 238.5°C
• Refractive Index: 1.564
• PSA: 96.20000
• LogP: 2.47950

2-Methyl-5-(piperidin-1-ylsulphonyl)-3-furoic Acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38